Cas no 1806900-69-5 (3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride
• CAS No: 1806900-69-5
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4867762
• Update Time: 2025-08-04

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-3-2-12-5(7(10)11)4(8)6(3)16(9,13)14/h2,7H,1H3
• InChI Key： PPOFVRALWXDJKE-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.1
• Topological Polar Surface Area: 64.599

Additional information on 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride

Introduction to 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride (CAS No. 1806900-69-5)

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride (CAS No. 1806900-69-5) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structural features, including a chlorinated pyridine ring, a difluoromethyl group, and a methoxy substituent, all of which contribute to its diverse chemical reactivity and potential biological activities.

The synthesis of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride involves several well-documented steps, starting from readily available starting materials. The first step typically involves the formation of the pyridine ring with the desired substituents, followed by the introduction of the sulfonyl chloride functionality. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, making it more accessible for both academic research and industrial applications.

In the realm of medicinal chemistry, 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride has shown promise as a key intermediate in the development of novel therapeutic agents. Its unique combination of functional groups allows for the creation of derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that compounds derived from this scaffold exhibit potent anti-inflammatory and antitumor activities. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and improve drug-like properties, making it an attractive moiety for drug design.

One notable application of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives that selectively inhibit kinases implicated in cancer progression. These inhibitors have shown promising results in preclinical studies, demonstrating significant antiproliferative effects on various cancer cell lines. The ability to fine-tune the biological activity through structural modifications further underscores the versatility of this compound as a lead molecule in drug discovery.

In addition to its medicinal applications, 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride has also found utility in the agrochemical industry. As a building block for herbicides and fungicides, this compound can be used to develop new formulations with improved efficacy and reduced environmental impact. Recent studies have explored its potential as a precursor for compounds that exhibit broad-spectrum activity against plant pathogens, making it a valuable tool in crop protection strategies.

The physical and chemical properties of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride are well-characterized, providing a solid foundation for its use in various applications. It is a white crystalline solid with a melting point ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF), which facilitates its use in synthetic reactions and formulation processes.

Safety considerations are an essential aspect when handling any chemical compound. While 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be maintained to minimize exposure risks.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-sulfonyl chloride (CAS No. 1806900-69-5) is a highly valuable compound with broad applications in both medicinal chemistry and agrochemicals. Its unique structural features and versatile reactivity make it an excellent starting point for the development of novel therapeutic agents and crop protection products. Ongoing research continues to uncover new possibilities for this compound, further cementing its importance in modern chemical research.